Cas no 61610-64-8 (1-(2-bromophenyl)propan-2-amine)

• Product Name: 1-(2-bromophenyl)propan-2-amine
• CAS No: 61610-64-8
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 472890
• PubChem ID: 22026326
• Update Time: 2025-07-27

1-(2-bromophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2-bromo-a-methyl-
• 1-(2-bromophenyl)propan-2-amine
• Benzeneethanamine,2-bromo-α-methyl-
• 1-(2-Bromophenyl)propane-2-amine
• N11144
• EN300-148393
• 61610-64-8
• AKOS000172517
• MB08211
• PD046715
• SCHEMBL5847127
• DTXSID301024262

• MDL： MFCD09929630
• Inchi： 1S/C9H12BrN/c1-7(11)6-8-4-2-3-5-9(8)10/h2-5,7H,6,11H2,1H3
• InChI Key： VGJBPBDFJNFFRO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C)N

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų